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Compound of Interest

Compound Name: Methyl 3-boronobenzoate

Cat. No.: B135663 Get Quote

An Essential Building Block in Modern Drug Discovery

Methyl 3-boronobenzoate, also known as 3-(methoxycarbonyl)phenylboronic acid, is a

bifunctional organic compound that has garnered significant interest within the fields of

medicinal chemistry and materials science. Its unique structure, incorporating both a methyl

ester and a boronic acid group on a benzene ring, makes it a versatile building block for the

synthesis of complex molecules, particularly in the development of novel therapeutic agents.

This technical guide provides a comprehensive overview of the structural analysis of Methyl 3-
boronobenzoate, detailing its spectroscopic and physical properties, and providing relevant

experimental protocols for its characterization.

Physicochemical Properties
Methyl 3-boronobenzoate is a white to light yellow crystalline solid at room temperature. A

summary of its key physicochemical properties is presented in Table 1.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b135663?utm_src=pdf-interest
https://www.benchchem.com/product/b135663?utm_src=pdf-body
https://www.benchchem.com/product/b135663?utm_src=pdf-body
https://www.benchchem.com/product/b135663?utm_src=pdf-body
https://www.benchchem.com/product/b135663?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b135663?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

CAS Number 99769-19-4 [1][2][3]

Molecular Formula C₈H₉BO₄ [1][2]

Molecular Weight 179.97 g/mol [2][3]

Melting Point 205-209 °C [2][3]

Synonyms

3-

(Methoxycarbonyl)phenylboron

ic acid, Methyl 3-

(dihydroxyboranyl)benzoate

[1][4]

Synthesis and Structural Elucidation
The synthesis of Methyl 3-boronobenzoate can be achieved through various synthetic routes,

often involving the protection of a carboxylic acid as a methyl ester followed by the introduction

of the boronic acid functionality, or vice versa. A general synthetic workflow is depicted below.
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General Synthetic Pathway

3-Bromobenzoic acid

Esterification
(Methanol, Acid Catalyst)

Methyl 3-bromobenzoate

Borylation
(e.g., with Bis(pinacolato)diboron, Pd catalyst)

Hydrolysis

Methyl 3-boronobenzoate
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Crystallographic Analysis Workflow

Single Crystal Growth

X-ray Diffraction Data Collection

Data Processing and Reduction

Structure Solution

Structure Refinement

Structural Validation and Analysis

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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